Cas no 1332529-68-6 (9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-yl methanesulfonate hydrochloride)

• Product Name: 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-yl methanesulfonate hydrochloride
• CAS No: 1332529-68-6
• MF: C₁₇H₂₆ClNO₄S
• MW: 375.910643100739
• MDL: MFCD19103496
• CID: 4695046
• PubChem ID: 56773815
• Update Time: 2025-08-05

9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-yl methanesulfonate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-benzyl-1-oxa-9-azaspiro[5.5]undecan-4-yl methanesulfonate hydrochloride
• 9-Benzyl-1-oxa-9-azaspiro[5.5]undec-4-ylmethanesulfonate hydrochloride
• 1332529-68-6
• CS-0444755
• 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-ylmethanesulfonatehydrochloride
• (9-benzyl-1-oxa-9-azaspiro[5.5]undecan-4-yl) methanesulfonate;hydrochloride
• 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-yl methanesulfonate hydrochloride

• MDL： MFCD19103496
• Inchi： 1S/C17H25NO4S.ClH/c1-23(19,20)22-16-7-12-21-17(13-16)8-10-18(11-9-17)14-15-5-3-2-4-6-15;/h2-6,16H,7-14H2,1H3;1H
• InChI Key： OILQMXVONCONDP-UHFFFAOYSA-N
• SMILES： Cl.S(C)(=O)(=O)OC1CCOC2(CCN(CC3C=CC=CC=3)CC2)C1

Computed Properties

• Exact Mass: 375.1271072g/mol
• Monoisotopic Mass: 375.1271072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2

Experimental Properties

• Color/Form: No data avaiable

9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-yl methanesulfonate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-yl methanesulfonate hydrochloride

Introduction to 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-yl methanesulfonate hydrochloride (CAS No. 1332529-68-6)

The compound 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-yl methanesulfonate hydrochloride, identified by the CAS number 1332529-68-6, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and drug discovery. Its unique spirocyclic structure, featuring a nitrogen-oxygen bridge within a cycloalkane framework, makes it an intriguing candidate for further exploration in medicinal chemistry.

At the core of this compound's chemical identity lies its spirocyclic architecture, which combines a seven-membered azaspiro ring with an adjacent oxygen atom. This structural motif is not only chemically intriguing but also offers a versatile scaffold for molecular modifications. The presence of a benzyl group at the 9-position and a methanesulfonate hydrochloride salt form further enhances its pharmacological relevance, providing multiple sites for functionalization and interaction with biological targets.

In recent years, spirocyclic compounds have garnered considerable attention in the pharmaceutical industry due to their ability to exhibit enhanced binding affinity and selectivity towards biological receptors. The nitrogen-oxygen bridge in 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-yl methanesulfonate hydrochloride is particularly noteworthy, as it can serve as a key pharmacophore for modulating receptor activity. This feature has been leveraged in the design of novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The spirocyclic core provides a rigid framework that can be fine-tuned to optimize pharmacokinetic properties, while the benzyl and methanesulfonate substituents offer opportunities for further derivatization. These attributes make it an attractive candidate for high-throughput screening (HTS) campaigns and structure-based drug design (SBDD) approaches.

Recent studies have highlighted the importance of spirocyclic compounds in modulating enzyme activity and receptor binding. For instance, derivatives of azaspiro compounds have been shown to exhibit inhibitory effects on enzymes such as kinases and proteases, which are often implicated in disease pathogenesis. The unique electronic properties of the nitrogen-oxygen bridge contribute to the compound's ability to interact with these targets, making it a promising candidate for therapeutic intervention.

The methanesulfonate hydrochloride salt form of 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-yl methanesulfonate hydrochloride enhances its solubility and bioavailability, which are critical factors in drug development. Improved solubility can lead to better pharmacokinetic profiles, including faster absorption and reduced dosing frequency. Additionally, the hydrochloride salt form ensures stability under various storage conditions, making it a reliable compound for both research and clinical applications.

In academic research, this compound has been utilized as a building block for synthesizing more complex molecules with tailored pharmacological properties. Its spirocyclic core serves as a scaffold that can be modified through various chemical reactions, such as nucleophilic substitution or metal-catalyzed coupling reactions. These modifications allow researchers to explore different structural motifs and evaluate their biological activity in vitro and in vivo.

The benzyl group at the 9-position of 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-yl methanesulfonate hydrochloride is particularly interesting from a synthetic perspective. It can be readily removed or replaced with other functional groups to alter the compound's properties. This flexibility makes it an ideal candidate for exploring structure-function relationships and identifying new therapeutic leads.

From a commercial standpoint, the demand for innovative molecular entities like 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-y l methanesulfonate hydrochloride is on the rise due to the increasing need for novel drugs that address unmet medical needs. Pharmaceutical companies are actively seeking new chemical scaffolds that can be optimized for efficacy, safety, and manufacturability. The unique features of this compound position it as a valuable asset in these efforts.

The synthesis of 9-Benzyl -1-o x a - 9 - azaspiro [ 5 . 5 ] und ecan - 4 - y l me thanesulfon ate hydroch lorid e involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic techniques, such as transition-metal catalysis and asymmetric synthesis, have been employed to achieve regioselective functionalization of the spirocyclic core. These methods ensure that the final product meets stringent quality requirements suitable for preclinical and clinical studies.

The potential applications of this compound extend beyond traditional drug discovery efforts. Its unique structural features make it suitable for use in material science applications, such as designing novel polymers or functional materials with specific properties. Additionally, its ability to interact with biological targets suggests potential uses in diagnostic imaging and biosensing technologies.

In conclusion, 9-Benzyl -1-o x a - 9 - azaspi ro [ 5 . 5 ] und ecan -4 - y l me thanesulfon ate hy droch lorid e (CAS No. 1332529 -68 -6) is a multifaceted compound with significant promise in pharmaceutical research and development. Its unique spirocyclic structure, functionalizable substituents, and favorable physicochemical properties make it an attractive candidate for further exploration. As research continues to uncover new applications and therapeutic possibilities, this compound is poised to play a vital role in advancing medical science.